1-[4-Bromo-4-(4-fluorobenzoyl)piperidin-1-yl]ethan-1-one

• CAS RN: 59834-48-9
• Molecular Formula: C14H15BrFNO2
• Molecular Weight: 328.18 g/mol
• IUPAC Name: 1-[4-bromo-4-(4-fluorobenzoyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C14H15BrFNO2/c1-10(18)17-8-6-14(15,7-9-17)13(19)11-2-4-12(16)5-3-11/h2-5H,6-9H2,1H3
• InChI Key: ATZJIXIEERRINO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)(C(=O)C2=CC=C(C=C2)F)Br

Description

1-[4-Bromo-4-(4-fluorobenzoyl)piperidin-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C14H15BrFNO2 and its molecular weight is 328.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 36 g. (0.145 mole) of 1-acetyl-4-(p-fluorobenzoyl)piperidine in 175 ml of chloroform was treated with fifteen ml. of bromine. The mixture was heated at reflux for one hour and was then allowed to stand overnight at room temperature 1-Acetyl-4-bromo-4-(p-fluorobenzoyl)piperidine hydrobromide precipitated and was collected by filtration and recrystallized from ethanol. Yield: 40.6 g., melting point 156°-159° C. In exactly the same manner, additional intermediates of this type are produced by substituting the selected starting materials from PREPARATION 2 in the procedure of PREPARATION 7.